Cas no 1223874-54-1 (3-[2-(Acetylethylamino)-4-thiazolyl]-N-(2-bromophenyl)-2-cyano-2-propenamide)

• Product Name: 3-[2-(Acetylethylamino)-4-thiazolyl]-N-(2-bromophenyl)-2-cyano-2-propenamide
• CAS No: 1223874-54-1
• MF: C₁₇H₁₅BrN₄O₂S
• MW: 419.295601129532
• CID: 5451691
• PubChem ID: 93977911
• Update Time: 2025-07-23

3-[2-(Acetylethylamino)-4-thiazolyl]-N-(2-bromophenyl)-2-cyano-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (Z)-3-[2-[acetyl(ethyl)amino]-1,3-thiazol-4-yl]-N-(2-bromophenyl)-2-cyanoprop-2-enamide
• 1223874-54-1
• 3-[2-(Acetylethylamino)-4-thiazolyl]-N-(2-bromophenyl)-2-cyano-2-propenamide

• Inchi： 1S/C17H15BrN4O2S/c1-3-22(11(2)23)17-20-13(10-25-17)8-12(9-19)16(24)21-15-7-5-4-6-14(15)18/h4-8,10H,3H2,1-2H3,(H,21,24)
• InChI Key： LJVNPRJDCXRVHY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Br)(=O)C(C#N)=CC1=CSC(N(C(C)=O)CC)=N1

Computed Properties

• Exact Mass: 418.00991g/mol
• Monoisotopic Mass: 418.00991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.564±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.77±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-[2-(Acetylethylamino)-4-thiazolyl]-N-(2-bromophenyl)-2-cyano-2-propenamide

Professional Introduction to Compound with CAS No 1223874-54-1 and Product Name: 3-[2-(Acetylethylamino)-4-thiazolyl]-N-(2-bromophenyl)-2-cyano-2-propenamide

The compound with the CAS number 1223874-54-1 and the product name 3-[2-(Acetylethylamino)-4-thiazolyl]-N-(2-bromophenyl)-2-cyano-2-propenamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a thiazole ring, a bromophenyl group, and an acetylethylamino moiety, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The thiazole core is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of a cyano group and an acrylamide moiety further enhances the compound's potential as a lead structure for drug development. These functional groups are known to influence both the electronic properties and the metabolic stability of the molecule, making it an attractive candidate for further investigation.

In the context of modern drug discovery, the bromophenyl group plays a crucial role in modulating the pharmacokinetic properties of small molecules. Studies have shown that halogenated aromatic rings can improve binding affinity to biological targets and enhance oral bioavailability. The presence of this group in 3-[2-(Acetylethylamino)-4-thiazolyl]-N-(2-bromophenyl)-2-cyano-2-propenamide suggests that it may exhibit favorable pharmacokinetic profiles, which is a critical factor in the success of any therapeutic agent.

The acetylethylamino substituent is another key feature that contributes to the compound's chemical diversity. This group is often employed in medicinal chemistry to introduce specific biological activities or to enhance solubility. The acetylated amine functionality can serve as a hinge region or an interaction point with biological targets, making it a valuable component in structure-activity relationship (SAR) studies.

Current research trends in pharmaceutical chemistry emphasize the development of multifunctional compounds that can address multiple targets or pathways simultaneously. The structural complexity of 3-[2-(Acetylethylamino)-4-thiazolyl]-N-(2-bromophenyl)-2-cyano-2-propenamide positions it as a promising candidate for such applications. By combining various pharmacophoric elements into a single molecule, researchers can explore novel mechanisms of action and potentially overcome limitations associated with single-target drugs.

The synthesis and characterization of this compound have been carried out using state-of-the-art techniques in organic chemistry. Advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm its molecular structure. Additionally, computational studies have been conducted to predict its biological activity and interactions with potential targets.

In vitro studies have begun to uncover the biological profile of 3-[2-(Acetylethylamino)-4-thiazolyl]-N-(2-bromophenyl)-2-cyano-2-propenamide. Preliminary results suggest that it exhibits significant activity against certain enzymatic targets, which could make it relevant for treating various diseases. Further investigations are needed to fully elucidate its mechanism of action and to assess its potential as a therapeutic agent.

The development of new pharmaceuticals is often hampered by challenges such as poor solubility, low bioavailability, or unfavorable metabolic profiles. The unique structural features of this compound offer opportunities to address these issues through rational drug design. By modifying specific functional groups or introducing additional moieties, researchers can optimize its properties for clinical use.

The integration of computational chemistry into drug discovery has revolutionized the way new molecules are designed and evaluated. Molecular modeling techniques can predict how a compound will interact with biological targets at the atomic level, providing valuable insights into its potential efficacy and safety. These tools are particularly useful for designing complex molecules like 3-[2-(Acetylethylamino)-4-thiazolyl]-N-(2-bromophenyl)-2-cyano-2-propenamide, where multiple functional groups need to be coordinated for optimal activity.

The future prospects for this compound are promising, given its unique structural features and preliminary biological activity. Ongoing research aims to expand its therapeutic potential by exploring new synthetic pathways and evaluating its efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to bring this compound from laboratory research to clinical application.

In conclusion, 3-[2-(Acetylethylamino)-4-thiazolyl]-N-(2-bromophenyl)-2-cyano-2-propenamide (CAS No 1223874-54-1) represents a significant advancement in pharmaceutical chemistry. Its complex structure, featuring key pharmacophoric elements such as the thiazole ring, bromophenyl group, and acetylethylamino moiety, positions it as a promising candidate for drug development. With further research and optimization, this compound has the potential to contribute to the treatment of various diseases and improve patient outcomes.